Cas no 5722-93-0 (4,5-Dimethoxysalicylic Acid)

• Product Name: 4,5-Dimethoxysalicylic Acid
• CAS No: 5722-93-0
• MF: C₉H₁₀O₅
• MW: 198.1727
• MDL: MFCD19441387
• CID: 827525
• PubChem ID: 11564650
• Update Time: 2025-09-23

4,5-Dimethoxysalicylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4,5-dimethoxybenzoic acid
• 4,5-Dimethoxysalicylic Acid
• 2-HYDROXY-4,5-DIMETHOXY BENZOIC ACID
• Benzoic acid, 2-hydroxy-4,5-dimethoxy-
• KSC496I7F
• RUBXSZYVSFYJQR-UHFFFAOYSA-N
• 8404AB
• SY113018
• ST24040673
• F14656
• 2-HYDROXY-4,5-DIMETHOXYBENZOICACID
• CS-0112841
• DTXSID00468661
• SCHEMBL1038769
• MFCD19441387
• AKOS016005438
• Z1251415456
• BCP30013
• DS-18342
• 4,5-DiMethoxysalicylic acid;Acotiamide Impurity K
• AC-31741
• 5722-93-0
• EN300-2845859
• DB-024439

• MDL： MFCD19441387
• Inchi： 1S/C9H10O5/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： RUBXSZYVSFYJQR-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C(C(=O)O[H])C(=C([H])C=1OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 198.05300
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 1.6

Experimental Properties

• Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 213-214 º C (decomposition)
• Boiling Point: 361.5±42.0°C at 760 mmHg
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 75.99000
• LogP: 1.10760

4,5-Dimethoxysalicylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4,5-Dimethoxysalicylic Acid

Recent Advances in the Study of 4,5-Dimethoxysalicylic Acid (CAS: 5722-93-0) and Its Applications in Chemical Biology and Medicine

4,5-Dimethoxysalicylic Acid (CAS: 5722-93-0) is a derivative of salicylic acid that has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This compound, characterized by the addition of two methoxy groups at the 4 and 5 positions of the salicylic acid backbone, exhibits unique chemical properties that make it a promising candidate for various therapeutic and research applications. Recent studies have explored its roles in anti-inflammatory, antimicrobial, and anticancer activities, as well as its utility as a building block in organic synthesis.

One of the most notable advancements in the study of 4,5-Dimethoxysalicylic Acid is its potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects on key inflammatory pathways, including the NF-κB signaling pathway. The researchers utilized in vitro and in vivo models to show that 4,5-Dimethoxysalicylic Acid reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel therapeutic for inflammatory diseases.

In addition to its anti-inflammatory properties, 4,5-Dimethoxysalicylic Acid has shown promise as an antimicrobial agent. A recent study in the European Journal of Medicinal Chemistry highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, making it a potential candidate for the development of new antibiotics in an era of increasing antimicrobial resistance.

The anticancer potential of 4,5-Dimethoxysalicylic Acid has also been a focus of recent research. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in several cancer cell lines, including breast and colon cancer cells. The study identified that 4,5-Dimethoxysalicylic Acid triggers the mitochondrial pathway of apoptosis by modulating Bcl-2 family proteins. These findings open new avenues for the development of chemotherapeutic agents based on this scaffold.

From a chemical biology perspective, 4,5-Dimethoxysalicylic Acid serves as a versatile building block for the synthesis of more complex molecules. Its unique structure allows for various modifications, enabling the creation of libraries of derivatives for structure-activity relationship (SAR) studies. Recent work published in Organic & Biomolecular Chemistry demonstrated the use of this compound in the synthesis of novel heterocyclic compounds with enhanced bioactivity, further expanding its utility in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 4,5-Dimethoxysalicylic Acid-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on optimizing the pharmacokinetic properties of this compound through structural modifications and formulation strategies. A 2023 review in Advanced Drug Delivery Reviews highlighted several nanoparticle-based delivery systems that could enhance the therapeutic potential of 4,5-Dimethoxysalicylic Acid.

In conclusion, recent research on 4,5-Dimethoxysalicylic Acid (CAS: 5722-93-0) has revealed its multifaceted potential in chemical biology and medicine. From its anti-inflammatory and antimicrobial activities to its anticancer properties and utility in organic synthesis, this compound represents a valuable scaffold for drug discovery and development. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential through rigorous preclinical and clinical investigations.